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Compound of Interest

Compound Name: Bromocresol green (sodium salt)

Cat. No.: B10823021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The determination of soil pH is a critical parameter in various scientific disciplines, including

agricultural science, environmental monitoring, and microbiology. Soil pH influences nutrient

availability, microbial activity, and the fate of pollutants. While electrometric methods using pH

meters offer high accuracy, colorimetric methods utilizing pH indicators provide a rapid, cost-

effective, and portable alternative for in-field and preliminary laboratory assessments.

Bromocresol green is a sulfonephthalein dye that serves as an excellent pH indicator for acidic

to neutral soils, with a distinct color transition in the pH range of 3.8 to 5.4.[1][2][3] These

application notes provide a comprehensive overview, detailed protocols, and performance data

for the use of bromocresol green in soil pH testing kits.

Principle and Mechanism of Action
Bromocresol green (BCG) is a weak acid that exhibits a reversible color change in response to

alterations in hydrogen ion concentration.[2] The mechanism involves a structural

transformation of the dye molecule. In acidic conditions (pH below 3.8), the lactone ring of the

sulfonephthalein structure is closed, and the molecule exists predominantly in its protonated,

yellow form. As the pH increases (above 5.4), the lactone ring opens, and the molecule is

deprotonated, leading to a more conjugated system that appears blue.[1] In the transitional pH

range, a mixture of the yellow and blue forms results in a green appearance. The pKa of

bromocresol green is approximately 4.8.[3]
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Below is a diagram illustrating the chemical equilibrium of Bromocresol Green.
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Chemical Equilibrium of Bromocresol Green

Acidic Form (Yellow)
pH < 3.8

Transitional Form (Green)
pH 3.8 - 5.4

+ OH- + H+

Basic Form (Blue)
pH > 5.4

+ OH- + H+

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Soil pH Testing

Sample Collection and Preparation

Soil-Water Extraction

Vigorous Shaking (1-2 min)

Settling (min. 30 min)

Collect Supernatant

Add Bromocresol Green Indicator

Color Development

Compare with Color Chart

Record pH Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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